Cas no 333963-40-9 (Lubiprostone)

• Product Name: Lubiprostone
• CAS No: 333963-40-9
• MF: C₂₀H₃₂F₂O₅
• MW: 390.461894035339
• MDL: MFCD20268389
• CID: 67712
• Update Time: 2025-06-06

Lubiprostone Chemical and Physical Properties

Names and Identifiers

• Lubiprostone
• 7-[(1r,4r,6r,9r)-4-(1,1-difluoropentyl)-4-hydroxy-8-oxo-5-oxabicyclo[4.3.0]non-9-yl]heptanoic acid
• (11a)-16,16-Difluoro-11-hydroxy-9,15-dioxo-prostan-1-oic Acid
• (2R,4aR,5R,7aR)-2-(1,1-Difluoropentyl)-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-heptanoic acid
• Lubiprostone Hemiketal
• (-)-7-[(2R,4aR,5R,7aR)-2-(1,1-difluoropentyl)-2-hydroxy-6-oxooctahydrocyclopenta[b]pyran-5-yl]heptanoic acid
• (2R,4aR,5R,7aR)-2-(1,1-Difluoropentyl)-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-h
• [3H]-Lubiprostone
• 7-[(2R,4aR,5R,7aR)-2-(1,1-difluoropentyl)-2-hydroxy-6-oxooctahydrocyclopenta[b]pyran-5-yI]heptanoic acid
• Prostan-1-oic acid,11,15-epoxy-16,16-difluoro-15-hydroxy-9-oxo-,(11alpha,15R)
• Spi 0211
• Unii-7662kg2R6k

• MDL： MFCD20268389
• Inchi： 1S/C20H32F2O5/c1-2-3-11-19(21,22)20(26)12-10-15-14(16(23)13-17(15)27-20)8-6-4-5-7-9-18(24)25/h14-15,17,26H,2-13H2,1H3,(H,24,25)/t14-,15-,17-,20-/m1/s1
• InChI Key： WGFOBBZOWHGYQH-MXHNKVEKSA-N
• SMILES： FC(CCCC)([C@]1(CC[C@@H]2[C@@H](CCCCCCC(=O)O)C(C[C@H]2O1)=O)O)F

Computed Properties

• Exact Mass: 390.22200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11

Experimental Properties

• Density: 1.175
• PSA: 83.83000
• LogP: 4.30990